Cas no 958863-32-6 ((6-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanol)

• Product Name: (6-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanol
• CAS No: 958863-32-6
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 4667660
• PubChem ID: 69185572
• Update Time: 2025-11-06

(6-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanol
• 1H-Benzimidazole-2-methanol, 6-bromo-1-methyl-
• GUVVIXRQUZWJQY-UHFFFAOYSA-N
• 958863-32-6
• G54187
• (6-bromo-1-methyl-1H-benzo[d]imidazol-2-yl)methanol
• AKOS026727172
• EN300-142314
• (6-bromo-1-methyl-1,3-benzodiazol-2-yl)methanol
• CHEMBL4531887
• Z1718252611
• (6-bromo-1-methylbenzimidazol-2-yl)methanol
• DB-207435
• 6-Bromo-1-methyl-1H-benzimidazole-2-methanol
• SCHEMBL4777935

• Inchi： 1S/C9H9BrN2O/c1-12-8-4-6(10)2-3-7(8)11-9(12)5-13/h2-4,13H,5H2,1H3
• InChI Key： GUVVIXRQUZWJQY-UHFFFAOYSA-N
• SMILES： C1(CO)N(C)C2=CC(Br)=CC=C2N=1

Computed Properties

• Exact Mass: 239.99
• Monoisotopic Mass: 239.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 1.3

Additional information on (6-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanol

Introduction to (6-Bromo-1-Methyl-1H-1,3-Benzodiazol-2-Yl)Methanol (CAS No. 958863-32-6)

(6-Bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanol, also known by its CAS registry number CAS No. 958863-32-6, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a fused benzene and diazole ring system. The presence of a bromine atom at the 6-position and a methyl group at the 1-position introduces unique electronic and structural properties, making it a valuable building block in various chemical reactions.

The synthesis of (6-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanol typically involves multi-step processes that often start with the preparation of the parent benzodiazole ring system. One common approach is the condensation of o-amino phenol derivatives with carbonyl compounds under acidic or basic conditions. The introduction of the bromine substituent and the methyl group is achieved through electrophilic aromatic substitution or other functional group transformations. The final step involves the installation of the hydroxymethyl group (-CH₂OH) at the 2-position of the benzodiazole ring, which can be accomplished via nucleophilic addition or alkylation reactions.

Recent studies have highlighted the potential of CAS No. 958863-32-6 as a precursor for constructing advanced materials with tailored electronic properties. For instance, researchers have explored its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs), where its bromine substituent serves as a coordinating ligand. These materials exhibit promising applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

In the pharmaceutical industry, (6-bromo-1-methyl-1H-1,3-benzodiazol-2-Yl)methanol has been investigated as a lead compound for drug discovery programs targeting various diseases. Its unique structure allows for further functionalization to enhance bioavailability and selectivity towards specific biological targets. For example, recent studies have demonstrated its potential as a scaffold for developing inhibitors of kinase enzymes, which are implicated in cancer progression.

The physical properties of CAS No. 958863_32_6 make it suitable for applications in both academic research and industrial settings. Its solubility in common organic solvents facilitates its use in solution-phase reactions, while its stability under mild conditions ensures reproducible results in large-scale syntheses. Additionally, its UV-vis absorption characteristics make it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, (6-bromo_1-methyl_1H_1_3-benzodiazol_2-Yl)methanol is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its structural versatility, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations within these fields.